Cas no 92416-28-9 (Tripropylammonium hexafluorophosphate)

• Product Name: Tripropylammonium hexafluorophosphate
• CAS No: 92416-28-9
• MF: C₉H₂₂F₆NP
• MW: 289.241864681244
• CID: 800696
• Update Time: 2025-10-20

Tripropylammonium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• Tripropylammonium hexafluorophosphate

• Inchi： 1S/C9H21N.F6P/c1-4-7-10(8-5-2)9-6-3;1-7(2,3,4,5)6/h4-9H2,1-3H3;/q;-1/p+1
• InChI Key： NCMLKPFYYXZMSH-UHFFFAOYSA-O
• SMILES： [NH+](CCC)(CCC)CCC.[P-](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 187.120843
• Monoisotopic Mass: 187.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8

Experimental Properties

• PSA: 16.83000
• LogP: 5.90080

Additional information on Tripropylammonium hexafluorophosphate

Recent Advances in the Application of Tripropylammonium Hexafluorophosphate (CAS: 92416-28-9) in Chemical Biology and Pharmaceutical Research

Tripropylammonium hexafluorophosphate (CAS: 92416-28-9) is an ionic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its hexafluorophosphate anion and tripropylammonium cation, has been utilized in various synthetic and analytical processes, particularly in the development of novel therapeutic agents and biomolecular probes. The unique physicochemical properties of Tripropylammonium hexafluorophosphate, including its solubility in organic solvents and stability under diverse conditions, make it a valuable reagent in modern drug discovery and chemical biology studies.

Recent studies have highlighted the role of Tripropylammonium hexafluorophosphate in facilitating efficient peptide coupling reactions, a critical step in the synthesis of bioactive peptides and peptidomimetics. Researchers have demonstrated that this compound can serve as an effective additive in coupling reactions, enhancing yields and reducing side reactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of Tripropylammonium hexafluorophosphate in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs), showcasing its potential in the development of next-generation therapeutics.

In addition to its synthetic applications, Tripropylammonium hexafluorophosphate has been investigated for its role in electrochemical applications and material science. A recent breakthrough published in Advanced Materials revealed its utility as an electrolyte additive in lithium-ion batteries, where it improved ionic conductivity and battery performance. This interdisciplinary application underscores the compound's versatility beyond traditional pharmaceutical contexts, opening new avenues for research in energy storage and materials engineering.

The mechanistic understanding of Tripropylammonium hexafluorophosphate's action has also advanced significantly. Computational chemistry studies have provided insights into its molecular interactions and stability profiles, enabling researchers to optimize its use in various applications. Furthermore, safety and toxicity assessments have been conducted to evaluate its suitability for pharmaceutical applications, with recent data suggesting favorable profiles under controlled conditions.

Looking ahead, the potential applications of Tripropylammonium hexafluorophosphate appear promising. Ongoing research is exploring its use in targeted drug delivery systems and as a component in novel diagnostic agents. The compound's unique properties position it as a valuable tool in addressing current challenges in drug development and chemical biology. As research continues to uncover new applications and refine existing methodologies, Tripropylammonium hexafluorophosphate is expected to play an increasingly important role in advancing both fundamental science and applied pharmaceutical research.